2-Aminopentanedinitrile;sulfuric acid

• CAS No.: 65707-66-6
• Molecular Formula: C10H16N6O4S
• Molecular Weight: 316.34 g/mol
• IUPAC Name: 2-aminopentanedinitrile;sulfuric acid
• InChI: InChI=1S/2C5H7N3.H2O4S/c2*6-3-1-2-5(8)4-7;1-5(2,3)4/h2*5H,1-2,8H2;(H2,1,2,3,4)
• InChI Key: JCDLQNVJJJOLDW-UHFFFAOYSA-N
• Canonical SMILES: C(CC(C#N)N)C#N.C(CC(C#N)N)C#N.OS(=O)(=O)O

Description

2-Aminopentanedinitrile;sulfuric acid is a chemical compound that combines the properties of 2-aminopentanedinitrile and sulfuric acid. This compound is known for its unique chemical structure and reactivity, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Aminopentanedinitrile can be synthesized through several methods. One common approach involves the reaction of halogenoalkanes with sodium or potassium cyanide in ethanol, resulting in the formation of nitriles . Another method includes the dehydration of amides using phosphorus (V) oxide . The specific reaction conditions, such as temperature and solvent, play a crucial role in determining the yield and purity of the final product.

Industrial Production Methods: Industrial production of 2-aminopentanedinitrile typically involves large-scale chemical reactions under controlled conditions. The use of sulfuric acid in these processes helps in achieving higher yields and purity levels. The reaction parameters, such as concentration, temperature, and pressure, are optimized to ensure efficient production .

Chemical Reactions Analysis

Types of Reactions: 2-Aminopentanedinitrile;sulfuric acid undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the presence of sulfuric acid, which acts as a catalyst or reagent in many cases.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The reaction conditions, such as temperature, pH, and solvent, are carefully controlled to achieve the desired products .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions. For example, oxidation reactions may yield nitriles, while reduction reactions can produce amines. Substitution reactions often result in the formation of various substituted nitriles .

Scientific Research Applications

2-Aminopentanedinitrile;sulfuric acid has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis and as a catalyst in various reactions. In biology, it is studied for its potential role in biochemical pathways and as a precursor for the synthesis of biologically active compounds. In medicine, it is explored for its potential therapeutic applications, including its use in drug development. In industry, it is utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2-aminopentanedinitrile;sulfuric acid involves its interaction with molecular targets and pathways. The compound can act as a nucleophile or electrophile, depending on the reaction conditions. It can also participate in acid-base reactions, where sulfuric acid plays a crucial role in proton transfer processes. The specific molecular targets and pathways involved depend on the context of its application .

Comparison with Similar Compounds

2-Aminopentanedinitrile;sulfuric acid can be compared with other similar compounds, such as other nitriles and sulfuric acid derivatives. Similar compounds include 2-aminobutanedinitrile and 2-aminopropanedinitrile, which share similar chemical structures but differ in their reactivity and applications. The uniqueness of this compound lies in its specific combination of properties, making it suitable for a wide range of applications .

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique chemical properties and reactivity make it a valuable tool in research and industrial applications. Understanding its preparation methods, chemical reactions, and mechanism of action can help in harnessing its full potential for future advancements.